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carbaldehyde

Cat. No.: B172189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,6-Diphenylpyridine-4-carbaldehyde is a substituted pyridine derivative with potential

applications in medicinal chemistry and materials science. Its structural motif, featuring a

central pyridine ring flanked by two phenyl groups and possessing a reactive aldehyde

functionality, makes it an attractive scaffold for the synthesis of more complex molecules. This

technical guide provides a summary of the available information on its molecular structure,

properties, and potential synthetic routes, drawing from data on closely related analogs due to

the limited specific information on the title compound.

Molecular Structure and Properties
2,6-Diphenylpyridine-4-carbaldehyde, with the chemical formula C₁₈H₁₃NO, consists of a

central pyridine ring substituted at the 2 and 6 positions with phenyl groups and at the 4

position with a carbaldehyde (formyl) group.

Table 1: Physicochemical Properties of 2,6-Diphenylpyridine-4-carbaldehyde and Related

Compounds
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Property
2,6-
Diphenylpyridine-4-
carbaldehyde

2,6-
Diphenylpyridine

2,6-
Diphenylpyridine-4-
carboxylic acid

CAS Number 18780-01-3 3558-69-8 38947-57-8

Molecular Formula C₁₈H₁₃NO C₁₇H₁₃N C₁₈H₁₃NO₂

Molecular Weight 259.31 g/mol 231.29 g/mol 275.31 g/mol [1]

Appearance Not specified
White crystalline

powder
Buff color powder[1]

Melting Point Not specified 78-80 °C 281-288 °C[1]

Solubility Not specified
<0.5 µg/mL in water at

pH 7.4
Not specified

Note: Data for 2,6-Diphenylpyridine-4-carbaldehyde is limited. Data for related compounds is

provided for context.

Synthesis and Characterization
While specific, detailed experimental protocols for the synthesis of 2,6-Diphenylpyridine-4-
carbaldehyde are not readily available in the reviewed literature, a plausible synthetic strategy

can be inferred from general methods for the preparation of substituted pyridines. A common

approach involves the Kröhnke pyridine synthesis or similar condensation reactions.

Postulated Synthetic Pathway
A potential synthetic route could involve the reaction of a 1,5-dicarbonyl compound (or a

precursor) with an ammonium source, followed by oxidation. Alternatively, functional group

transformation from a related 2,6-diphenylpyridine derivative, such as the oxidation of a

corresponding alcohol or the reduction of a carboxylic acid derivative, could yield the target

aldehyde.
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Caption: Postulated synthetic workflow for 2,6-Diphenylpyridine-4-carbaldehyde.

Characterization
Due to the lack of specific published data, the following are expected spectroscopic

characteristics based on the molecular structure:

¹H NMR: Signals corresponding to the aldehydic proton (likely a singlet around 9-10 ppm),

aromatic protons on the pyridine ring (two singlets or an AX system), and aromatic protons

on the two phenyl groups (multiplets in the 7-8 ppm region).

¹³C NMR: A signal for the carbonyl carbon of the aldehyde (typically in the 190-200 ppm

region), along with signals for the carbons of the pyridine and phenyl rings.

FT-IR: A characteristic C=O stretching vibration for the aldehyde group (around 1700 cm⁻¹),

along with C=C and C=N stretching vibrations for the aromatic rings.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of 259.31.

Potential Applications in Drug Development and
Materials Science
The structural features of 2,6-Diphenylpyridine-4-carbaldehyde suggest its potential as a

versatile building block in several scientific domains.
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Medicinal Chemistry
Pyridine and its derivatives are prevalent scaffolds in a wide range of pharmaceuticals. The

presence of the phenyl groups can enhance interactions with biological targets through π-

stacking, while the aldehyde group provides a handle for further chemical modifications, such

as the formation of Schiff bases, which are known to exhibit a variety of biological activities.

2,6-Diphenylpyridine-4-carbaldehyde

Schiff Base Formation

Primary Amine (R-NH2)

Biologically Active Schiff Base Derivatives

Potential Biological Targets
(e.g., Enzymes, Receptors)

Interaction
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Caption: Logical relationship for the utility of 2,6-Diphenylpyridine-4-carbaldehyde in

generating biologically active compounds.

Materials Science
The rigid, conjugated structure of 2,6-Diphenylpyridine-4-carbaldehyde makes it a candidate

for the synthesis of organic materials with interesting photophysical or electronic properties.

The pyridine nitrogen provides a coordination site for metal ions, suggesting its use as a ligand

in the formation of metal-organic frameworks (MOFs) or coordination polymers.

Experimental Protocols (Hypothetical)
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The following are hypothetical experimental protocols based on general synthetic

methodologies for similar compounds. These have not been experimentally validated for 2,6-
Diphenylpyridine-4-carbaldehyde.

Table 2: Hypothetical Experimental Protocol for Synthesis

Step Procedure

1. Reaction Setup

To a solution of an appropriate 1,5-dicarbonyl

precursor in a suitable solvent (e.g., ethanol),

add a source of ammonia (e.g., ammonium

acetate).

2. Cyclization

Reflux the reaction mixture for several hours to

facilitate the formation of the dihydropyridine

intermediate. Monitor the reaction progress by

Thin Layer Chromatography (TLC).

3. Oxidation

Upon completion of the cyclization, add an

oxidizing agent (e.g., manganese dioxide or

nitric acid) to aromatize the dihydropyridine ring

to the pyridine.

4. Work-up

After the reaction is complete, cool the mixture,

filter off any solids, and remove the solvent

under reduced pressure.

5. Purification

Purify the crude product by column

chromatography on silica gel using an

appropriate eluent system (e.g., a mixture of

hexane and ethyl acetate).

6. Characterization

Characterize the purified product using

spectroscopic methods (NMR, IR, MS) and

determine its melting point.

Conclusion
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2,6-Diphenylpyridine-4-carbaldehyde is a molecule of interest with significant potential for

further exploration in both medicinal chemistry and materials science. While detailed

experimental data for this specific compound is currently scarce in the public domain, its

structural similarity to well-studied pyridine derivatives provides a strong basis for future

research. The development of a reliable synthetic route and a thorough characterization of its

properties are crucial next steps to unlock its full potential as a versatile chemical building

block. Further investigation into its biological activities and coordination chemistry is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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